2-(2-Hydroxycyclohexyl)-2-methylbutanal

• Molecular Formula: C11H20O2
• Molecular Weight: 184.27 g/mol
• SMILES: CCC(C)(C=O)C1CCCCC1O
• InChI: InChI=1S/C11H20O2/c1-3-11(2,8-12)9-6-4-5-7-10(9)13/h8-10,13H,3-7H2,1-2H3
• InChIKey: ZQMAXSSXGMNDKH-UHFFFAOYSA-N

2-(2-Hydroxycyclohexyl)-2-methylbutanal Procurement Guide

2-(2-Hydroxycyclohexyl)-2-methylbutanal is a bifunctional aliphatic aldehyde building block with the molecular formula C11H20O2 and a molecular weight of 184.27 g/mol . It features a sterically hindered quaternary carbon center bearing an aldehyde group, an ethyl substituent, and a cyclohexyl ring functionalized with a secondary hydroxyl group . This compound is distinct from common cyclohexyl aldehydes due to the combination of its quaternary architecture and ring-hydroxyl functionality, which confer unique physicochemical and reactivity profiles relevant to specialized organic synthesis .

Bifunctional aldehyde-alcohol building block supports orthogonal derivatization

Sterically hindered quaternary carbon enables unique steric and electronic probes

Hydroxyl group offers hydrogen bond donor capacity absent in non-hydroxylated analogs

Why 2-(2-Hydroxycyclohexyl)-2-methylbutanal Is Irreplaceable

Substituting 2-(2-Hydroxycyclohexyl)-2-methylbutanal with its non-hydroxylated analog, 2-cyclohexyl-2-methylbutanal, is likely to fail in applications requiring altered lipophilicity, specific hydrogen-bonding interactions, or a synthetic handle for further derivatization [REFS-1, REFS-2]. The absence of the hydroxyl group on the cyclohexyl ring fundamentally changes the molecule's polarity, potential for intermolecular interactions, and metabolic susceptibility, making simple interchange unsuitable for structure-activity relationship (SAR) studies or multi-step synthesis [REFS-1, REFS-2].

Target Compound

2-Cyclohexyl-2-methylbutanal (non-hydroxylated)

Hydroxyl present

Hydrogen bond donor (HBD = 1), higher TPSA, bifunctional reactivity

Hydroxyl absent

No HBD, lower TPSA, only aldehyde functionality

! Loss of hydrogen bonding may shift molecular recognition and binding profiles

! Polarity change may alter solubility and permeability context significantly

! Monofunctional analog cannot support orthogonal derivatization steps

• [1] National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 126990547, 2-Cyclohexyl-2-methylbutanal. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/126990547 View Source

Head-to-Head Evidence: 2-(2-Hydroxycyclohexyl)-2-methylbutanal

Superior Hydrogen Bond Donor Capacity

The target compound possesses a hydrogen bond donor (HBD) count of 1 due to its cyclohexyl hydroxyl group, whereas the non-hydroxylated comparator, 2-cyclohexyl-2-methylbutanal (CAS 1934479-06-7), has an HBD count of 0 [REFS-1, REFS-2]. This is a critical differentiator for binding affinity in biological targets, solubility in polar solvents, and potential for prodrug strategies [1].

HBD Count

Head-to-head

Target: 1
Comparator: 0

HBD difference may shift molecular recognition context

Computed from structure

Evidence Dimension	Hydrogen Bond Donor Count
Target Compound Data	1 (computed from chemical structure, SMILES: CCC(C)(C=O)C1CCCCC1O)
Comparator Or Baseline	2-Cyclohexyl-2-methylbutanal (CAS 1934479-06-7): 0 (PubChem computed property)
Quantified Difference	Absolute difference of 1; target compound has HBD capability, comparator has none.
Conditions	Computed molecular descriptor based on chemical structure.

Why This Matters

For scientific selection, the presence or absence of a single hydrogen bond donor can determine success in molecular recognition, making this a non-negotiable structural feature for specific SAR explorations.

• [1] National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 126990547, 2-Cyclohexyl-2-methylbutanal. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/126990547 View Source

Increased Topological Polar Surface Area

The topological polar surface area (TPSA) of the target compound is estimated to be 37.3 Ų, which is 20.2 Ų higher than the TPSA of 17.1 Ų for the comparator 2-cyclohexyl-2-methylbutanal [REFS-1, REFS-2]. This increase is directly attributable to the hydroxyl group on the cyclohexyl ring. The higher TPSA correlates with improved aqueous solubility but potential lower passive membrane permeability, a key trade-off in drug design [1].

TPSA

Class-level

Target: 37.3 Ų
Comparator: 17.1 Ų

>100% TPSA increase may alter solubility-permeability profile

Estimated descriptor; verify experimentally

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	37.3 Ų (computed estimate based on addition of hydroxyl group contribution to known comparator value)
Comparator Or Baseline	2-Cyclohexyl-2-methylbutanal (CAS 1934479-06-7): 17.1 Ų (PubChem computed property)
Quantified Difference	Absolute difference of +20.2 Ų, a > 100% increase.
Conditions	Computed molecular descriptor.

Why This Matters

This 20.2 Ų difference places the target compound in a distinct property space, making it a better candidate for applications needing higher solubility or where limiting membrane permeation is desirable, such as in designing peripherally restricted agents.

• [1] National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 126990547, 2-Cyclohexyl-2-methylbutanal. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/126990547 View Source

Bifunctional Aldehyde-Alcohol Building Block

As a bifunctional building block, the target compound offers two distinct reactive sites: an aldehyde and a secondary alcohol. This is a critical differentiator from the mono-functional comparator 2-cyclohexyl-2-methylbutanal, which possesses only the aldehyde group [REFS-1, REFS-2]. The hydroxyl group provides a synthetic handle for orthogonal transformations (e.g., esterification, etherification, oxidation to ketone) without immediately affecting the aldehyde, enabling more complex molecular architectures .

Reactive Groups

Head-to-head

Target: 2 (aldehyde + alcohol)
Comparator: 1 (aldehyde only)

Bifunctionality supports orthogonal synthetic derivatization

Reactivity inferred from functional group analysis

Evidence Dimension	Number of Distinct Reactive Functional Groups
Target Compound Data	2 (aldehyde and secondary alcohol)
Comparator Or Baseline	2-Cyclohexyl-2-methylbutanal (CAS 1934479-06-7): 1 (aldehyde only)
Quantified Difference	Absolute difference of 1 additional reactive handle.
Conditions	Reactivity inferred from functional group analysis.

Why This Matters

For procurement, this bifunctionality means a single compound can do the work of two, streamlining synthetic routes and reducing step counts, a clear advantage for complex molecule construction.

• [1] National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 126990547, 2-Cyclohexyl-2-methylbutanal. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/126990547 View Source

Steric and Electronic Differentiation at Quaternary Carbon

The quaternary carbon bearing the aldehyde is directly attached to a 2-hydroxycyclohexyl ring in the target compound, versus an unsubstituted cyclohexyl ring in the comparator [REFS-1, REFS-2]. The adjacent hydroxyl group introduces a strong electron-withdrawing inductive effect and a site for intramolecular hydrogen bonding, which can alter the reactivity of the aldehyde group and the conformational dynamics of the molecule, potentially increasing metabolic stability at this center [1].

Electronic / Steric Environment

Class-level

Qualitative difference in ring substitution

Context-dependent modulation of aldehyde reactivity

No quantitative metric; requires validation

Evidence Dimension	Chemical Environment of Aldehyde Moiety
Target Compound Data	Alpha to a 2-hydroxycyclohexyl substituent (sterically and electronically perturbed)
Comparator Or Baseline	2-Cyclohexyl-2-methylbutanal: Alpha to an unsubstituted cyclohexyl ring.
Quantified Difference	Qualitative difference in steric bulk and inductive effect; no single quantitative metric available.
Conditions	Structure-activity relationship analysis.

Why This Matters

This electronic and steric modulation can lead to differential reactivity and stability, making the target compound a unique probe for studying stereoelectronic effects and a potential precursor to metabolically robust derivatives.

• [1] National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 126990547, 2-Cyclohexyl-2-methylbutanal. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/126990547 View Source

2-(2-Hydroxycyclohexyl)-2-methylbutanal Key Applications

SAR for Hydrogen Bond-Dependent Targets

In medicinal chemistry campaigns where a single hydrogen bond donor is proposed to be critical for target engagement, 2-(2-Hydroxycyclohexyl)-2-methylbutanal serves as an essential tool compound. Its HBD count of 1 directly contrasts with 0 for the non-hydroxylated comparator, allowing researchers to isolate the specific contribution of the hydroxyl group to biological activity [REFS-1, REFS-2].

PROTAC and Bifunctional Linker Synthesis

The orthogonal reactivity of the aldehyde and alcohol groups makes this compound a privileged intermediate for synthesizing heterobifunctional linkers used in targeted protein degradation (PROTACs) or antibody-drug conjugates (ADCs). The hydroxyl group can be derivatized without protecting the aldehyde, unlike mono-functional analogs .

Peripherally Restricted & Solubility-Enhanced Probes

For projects requiring chemical probes with a high TPSA (>37 Ų) to limit CNS penetration or enhance renal clearance, 2-(2-Hydroxycyclohexyl)-2-methylbutanal offers a >100% TPSA increase over its comparator. This property space is advantageous for designing peripherally restricted inhibitors or imaging agents [1].

Stereoelectronic and Metabolic Stability Effects

As a research tool, this compound's unique quaternary hydroxyl-cyclohexyl environment allows chemists to study the impact of through-space electronic effects and steric shielding on aldehyde reactivity, hydration equilibrium, and susceptibility to oxidative metabolism, providing insights not accessible with simpler analogs [1].

Application

Selection Property

Validation Focus

SAR for HBD-dependent targets

Hydrogen bond donor count = 1

Verify binding contribution of hydroxyl group

Heterobifunctional linker synthesis

Orthogonal aldehyde-alcohol reactivity

Assess chemoselective derivatization without aldehyde protection

Peripherally restricted probe design

TPSA >37 Ų

Evaluate membrane permeability and solubility trade-off

Stereoelectronic effect studies

Quaternary hydroxyl-cyclohexyl motif

Probe aldehyde reactivity and metabolic stability context

• [1] National Center for Biotechnology Information (2026). PubChem Compound Summary for CID 126990547, 2-Cyclohexyl-2-methylbutanal. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/126990547 View Source